molecular formula C12H14F2O B8581042 7,8-Difluoro-2-propylchroman CAS No. 816450-95-0

7,8-Difluoro-2-propylchroman

Cat. No.: B8581042
CAS No.: 816450-95-0
M. Wt: 212.24 g/mol
InChI Key: AGFCDCQVBLOBNV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

7,8-Difluoro-2-propylchroman is a fluorinated chroman derivative characterized by a bicyclic chroman (benzodihydropyran) core structure substituted with fluorine atoms at the 7- and 8-positions and a propyl group at the 2-position. The introduction of fluorine atoms enhances metabolic stability, lipophilicity, and bioavailability, while the propyl group may influence steric and electronic interactions with biological targets .

Properties

CAS No.

816450-95-0

Molecular Formula

C12H14F2O

Molecular Weight

212.24 g/mol

IUPAC Name

7,8-difluoro-2-propyl-3,4-dihydro-2H-chromene

InChI

InChI=1S/C12H14F2O/c1-2-3-9-6-4-8-5-7-10(13)11(14)12(8)15-9/h5,7,9H,2-4,6H2,1H3

InChI Key

AGFCDCQVBLOBNV-UHFFFAOYSA-N

Canonical SMILES

CCCC1CCC2=C(O1)C(=C(C=C2)F)F

Origin of Product

United States

Comparison with Similar Compounds

Substituent Effects on Physicochemical Properties

Fluorination and alkylation patterns significantly alter chroman derivatives’ properties. Key examples include:

Compound Substituents Melting Point (°C) Key Properties/Activities Reference
7,8-Difluoro-2-propylchroman 7-F, 8-F, 2-propyl Not reported Enhanced metabolic stability, moderate lipophilicity (predicted) N/A
2-Chloro-8-(phenylthio)-methyl derivatives 2-Cl, 8-SAr groups 188.5–189.5 Anticancer activity (in vitro)
5-Hydroxy-8-aminochroman derivatives 5-OH, 8-NH₂ Not reported DNA synthesis modulation
2',2'-Difluorodeoxycytidine (dFdC) Difluoro-sugar moiety Not reported DNA polymerase inhibition, cytotoxic
  • Fluorine vs. Chlorine : Fluorine’s electronegativity and small atomic radius improve membrane permeability compared to bulkier halogens like chlorine. For instance, 2-chloro derivatives (e.g., compound T1 in ) exhibit lower solubility and higher melting points (>188°C) due to stronger intermolecular interactions, whereas fluorine substituents reduce melting points and enhance bioavailability .
  • Amino vs. Alkyl Groups: 8-Aminochroman derivatives (e.g., 17a–f in ) demonstrate DNA-targeting activity, while alkyl groups like 2-propyl in 7,8-difluoro-2-propylchroman likely favor hydrophobic interactions with enzyme pockets, analogous to the propyl chains in kinase inhibitors .

Functional Analogues: Fluorinated Nucleosides

Property dFdC (Gemcitabine) 7,8-Difluoro-2-propylchroman
Fluorine Position 2',2'-difluoro on sugar moiety 7,8-difluoro on aromatic ring
Mechanism Inhibits DNA polymerases (α, ε); incorporates into DNA Likely modulates enzyme activity via fluorine’s electronic effects
Cytotoxicity IC₅₀ ~10 nM (leukemia cells) Not reported
Metabolic Stability Rapid phosphorylation to active triphosphate Enhanced stability due to aromatic fluorination
  • dFdC’s cytotoxicity arises from its triphosphate metabolite (dFdCTP), which competitively inhibits DNA polymerases (Ki = 11.2–14.4 µM for polymerases α/ε) and causes replication stress . Although 7,8-Difluoro-2-propylchroman lacks a nucleoside structure, its fluorine atoms may similarly disrupt enzyme-substrate interactions in biological systems.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.